Cas no 63328-87-0 (Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester)

• Product Name: Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester
• CAS No: 63328-87-0
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 426812
• PubChem ID: 19607074
• Update Time: 2025-04-19

Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(5-oxo-1-cyclopenten-1-yl)thio]-, methyl ester
• methyl 6-(5-oxocyclopenten-1-yl)sulfanylhexanoate
• 2-(5-methoxycarbonylpentylthio)-2-cyclopenten-1-one
• METHYL 6-[(5-OXOCYCLOPENT-1-EN-1-YL)SULFANYL]HEXANOATE
• SCHEMBL6653246
• 2-(5-Carbomethoxypentylthio)cyclopent-2-en-1-one
• 63328-87-0
• DTXSID60599021
• XOBFIEVVFAZJKN-UHFFFAOYSA-N

• Inchi： 1S/C12H18O3S/c1-15-12(14)8-3-2-4-9-16-11-7-5-6-10(11)13/h7H,2-6,8-9H2,1H3
• InChI Key： XOBFIEVVFAZJKN-UHFFFAOYSA-N
• SMILES： S(C1=CCCC1=O)CCCCCC(=O)OC

Computed Properties

• Exact Mass: 242.09774
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37